Methyl 4-Bromomethylcinnamate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-(4-bromomethyl)cinnamate
- 4-Bromomethylcinnamic acid methyl ester
- 3-(4-Brommethyl)-phenyl-propenoic acid methyl ester
- Methyl 4-Bromomethylcinnamate
- Methyl 4-(Bromomethyl)cinnamate
- methyl (E)-3-[4-(bromomethyl)phenyl]prop-2-enoate
- Methyl 3-(4-(bromomethyl)phenyl)acrylate
- Methyl 4-Bromomethyl
- METHYL-T-BROMOMETHYL-CINNAMATE
- (E)-methyl 3-(4-(bromomethyl)phenyl)acrylate
- methyl (2E)-3-[4-(bromomethyl)phenyl]prop-2-enoate
- Methyl-3-(4-bromomethyl)cinnamate
- methyl 3-[4-(bromomethyl)phenyl]prop-2-enoate
- methyl-p-bromomethyl-cinnamate
- PubChem8191
- ZSRCGGBALFGALF-VOTSOKGWSA-N
- 4-Bromomethylcinnamicacidmethylester
- SBB070882
- BBL101052
- STL554846
- Methy
- Cinnamic acid, p-(bromomethyl)-, methyl ester (7CI, 8CI)
- Methyl 3-[4-(bromomethyl)phenyl]-2-propenoate (ACI)
- 3-(4-Bromomethylphenyl)acrylic acid methyl ester
- 946-99-6
- 4-{(E)-2-carbomethoxyethenyl}benzyl bromide
- 88738-86-7
- AC7711
- (E)-4-(Bromomethyl)cinnamic Acid Methyl Ester
- AC-6963
- AS-12808
- Q-100897
- (E)-methyl3-(4-(bromomethyl)phenyl)acrylate
- 2-Propenoic acid, 3-[4-(bromomethyl)phenyl]-, methyl ester, (E)-
- Ozagrel Impurity F
- SCHEMBL1125370
- CS-W002968
- GS-3191
- MFCD02684186
- M2816
- Methyl (E)-4-(Bromomethyl)cinnamate
- AKOS005255809
- 3-[4-(Bromomethyl)phenyl]-2-propenoic Acid Methyl Ester; p-(Bromomethyl)cinnamic Acid Methyl Ester; 3-(4-Bromomethylphenyl)acrylic Acid Methyl Ester;
- MDL： MFCD02684186
- Inchi： 1S/C11H11BrO2/c1-14-11(13)7-6-9-2-4-10(8-12)5-3-9/h2-7H,8H2,1H3
- InChI Key： ZSRCGGBALFGALF-UHFFFAOYSA-N
- SMILES： O=C(C=CC1C=CC(CBr)=CC=1)OC

Computed Properties

Exact Mass: 253.99400
Monoisotopic Mass: 253.99424g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 26.3

Experimental Properties

Density: 1.418
Melting Point: 57-60°C
Boiling Point: 333.9°C at 760 mmHg
Flash Point: 155.7℃
Refractive Index: 1.596
PSA: 26.30000
LogP: 2.76770

Methyl 4-Bromomethylcinnamate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material Identification：
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Methyl 4-Bromomethylcinnamate Customs Data

HS CODE：2916399090
Customs Data：

China Customs Code:
2916399090

Overview:

2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Summary:

2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl 4-Bromomethylcinnamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019121592-100g	Methyl 3-(4-(bromomethyl)phenyl)acrylate	946-99-6	97%	100g	$181.80	2023-08-31
Alichem	A019121592-500g	Methyl 3-(4-(bromomethyl)phenyl)acrylate	946-99-6	97%	500g	$529.20	2023-08-31
Ambeed	A111036-1g	Methyl 3-(4-(bromomethyl)phenyl)acrylate	946-99-6	97%	1g	$9.0	2025-02-21
Ambeed	A111036-5g	Methyl 3-(4-(bromomethyl)phenyl)acrylate	946-99-6	97%	5g	$15.0	2025-02-21
Ambeed	A111036-10g	Methyl 3-(4-(bromomethyl)phenyl)acrylate	946-99-6	97%	10g	$19.0	2025-02-21
Ambeed	A111036-25g	Methyl 3-(4-(bromomethyl)phenyl)acrylate	946-99-6	97%	25g	$31.0	2025-02-21
Ambeed	A111036-100g	Methyl 3-(4-(bromomethyl)phenyl)acrylate	946-99-6	97%	100g	$123.0	2025-02-21
Ambeed	A111036-500g	Methyl 3-(4-(bromomethyl)phenyl)acrylate	946-99-6	97%	500g	$578.00	2021-07-07
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD23219-1g	Methyl 3-(4-(bromomethyl)phenyl)acrylate	946-99-6	97%	1g	￥33.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD23219-5g	Methyl 3-(4-(bromomethyl)phenyl)acrylate	946-99-6	97%	5g	￥44.0	2024-04-17

Methyl 4-Bromomethylcinnamate Production Method

Production Method 1

7560-43-2

128-08-5

946-99-6

Reaction Conditions

Reference

: A 1,10-Hofmann elimination. Synthesis of a [6.6]paracyclophanetetraene

Glatzhofer, Daniel T.; Longone, Daniel T., Tetrahedron Letters, 1983, 24(41), 4413-16

Production Method 2

7560-43-2

946-99-6

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ; 80 °C; 4 h, reflux

Reference

: Synthesis of panobinostat

Liu, Qian; Jiang, Jianan; Ji, Yafei, Zhongguo Yiyao Gongye Zazhi, 2011, 42(10), 725-727

Production Method 3

7560-43-2

946-99-6

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Acetonitrile ; rt → 78 °C; 100 - 110 s, 75 - 80 °C

Reference

: Preparation of ozagrel intermediate p-bromomethyl cinnamate by using microchannel reactors

, China, , ,

Production Method 4

7560-43-2

946-99-6

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Carbon tetrachloride ; 2 h, rt

Reference

: β-Carboline and N-hydroxycinnamamide hybrids as anticancer agents for drug-resistant hepatocellular carcinoma

Ling, Yong ; Gao, Wei-Jie; Ling, Changchun; Liu, Ji; Meng, Chi; et al, European Journal of Medicinal Chemistry, 2019, 168, 515-526

Production Method 5

946-99-6

Reaction Conditions

Reference

: Preparation of peptides and compounds that bind to SH2 (src homology region 2) domains of proteins and methods for their identification

, World Intellectual Property Organization, , ,

Production Method 6

946-99-6

Reaction Conditions

Reference

: Pharmaceutically active phenylcarboxylic acid derivatives

, European Patent Organization, , ,

Production Method 7

946-99-6

Reaction Conditions

Reference

: The determination of inductive effects by carbon-13 nuclear magnetic resonance spectrometry

Happer, Duncan A. R.; Steenson, Bruce E., Journal of the Chemical Society, 1983, (6), 843-8

Methyl 4-Bromomethylcinnamate Raw materials

Methyl 4-Bromomethylcinnamate Preparation Products

Methyl 4-Bromomethylcinnamate (946-99-6)

Methyl 4-Bromomethylcinnamate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:946-99-6)Methyl 3-(4-bromomethyl)cinnamate

Order Number:LE2816

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:43

Price ($):discuss personally

Email:18501500038@163.com

Methyl 4-Bromomethylcinnamate Related Literature

1. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
2. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
3. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
5. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293

Related Categories

Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Cas no 946-99-6 (Methyl 4-Bromomethylcinnamate)

Methyl 4-Bromomethylcinnamate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Methyl 4-Bromomethylcinnamate Security Information

Methyl 4-Bromomethylcinnamate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Methyl 4-Bromomethylcinnamate Pricemore >>

Methyl 4-Bromomethylcinnamate Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Methyl 4-Bromomethylcinnamate Raw materials

Methyl 4-Bromomethylcinnamate Preparation Products

Methyl 4-Bromomethylcinnamate Suppliers

Methyl 4-Bromomethylcinnamate Related Literature

Related Categories

946-99-6 (Methyl 4-Bromomethylcinnamate) Related Products